N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide
Overview
Description
N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide, also known as NSI-189, is a novel chemical compound that has gained attention in recent years due to its potential therapeutic applications. NSI-189 is a small molecule that was developed by Neuralstem, Inc. as a treatment for major depressive disorder (MDD) and cognitive impairment. The compound has shown promising results in preclinical studies and is currently undergoing clinical trials for MDD.
Mechanism of Action
N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide acts on the hippocampus, a brain region that is critical for learning and memory. The compound stimulates the growth of new neurons in the hippocampus, a process known as neurogenesis. This process is thought to be important for the treatment of depression and cognitive impairment.
Biochemical and Physiological Effects
N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is critical for the growth and survival of neurons. The compound has also been shown to increase the density of dendritic spines, which are structures on neurons that are important for synaptic transmission. N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide has also been shown to increase the levels of several neurotransmitters, including serotonin, dopamine, and norepinephrine.
Advantages and Limitations for Lab Experiments
N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide has several advantages for lab experiments. The compound is stable and can be easily synthesized in large quantities. N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide has also been shown to have a low toxicity profile in animal studies. However, N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide is still undergoing clinical trials and its safety and efficacy in humans are not yet fully understood.
Future Directions
N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide has several potential future directions for research. One potential direction is the development of N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide as a treatment for other neurological disorders, such as Alzheimer's disease and traumatic brain injury. Another potential direction is the development of N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide as a cognitive enhancer for healthy individuals. Further research is needed to fully understand the potential therapeutic applications of N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide.
Scientific Research Applications
N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide has been studied extensively in preclinical models and has shown potential therapeutic effects for MDD and cognitive impairment. In animal studies, N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide has been shown to increase the number of new neurons in the hippocampus, a brain region that is critical for learning and memory. N-(3-Methyl-5-isoxazolyl)-4-morpholineacetamide has also been shown to improve cognitive performance in animal models of depression and Alzheimer's disease.
properties
IUPAC Name |
N-(3-methyl-1,2-oxazol-5-yl)-2-morpholin-4-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O3/c1-8-6-10(16-12-8)11-9(14)7-13-2-4-15-5-3-13/h6H,2-5,7H2,1H3,(H,11,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQIHUSWIEYQDMC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)NC(=O)CN2CCOCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20919423 | |
Record name | N-(3-Methyl-1,2-oxazol-5-yl)-2-(morpholin-4-yl)ethanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20919423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
91977-78-5 | |
Record name | 4-Morpholineacetamide, N-(3-methyl-5-isoxazolyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0091977785 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-(3-Methyl-1,2-oxazol-5-yl)-2-(morpholin-4-yl)ethanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20919423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.